Cas no 71526-68-6 (1-Propanesulfonic acid, 3-[(4-aminophenyl)amino]-)

• Product Name: 1-Propanesulfonic acid, 3-[(4-aminophenyl)amino]-
• CAS No: 71526-68-6
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 545425
• PubChem ID: 21407768
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-[(4-aminophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[(4-aminophenyl)amino]-
• 3-(4-aminoanilino)propane-1-sulfonic acid
• 71526-68-6
• DTXSID10613266
• SCHEMBL917777

• Inchi： 1S/C9H14N2O3S/c10-8-2-4-9(5-3-8)11-6-1-7-15(12,13)14/h2-5,11H,1,6-7,10H2,(H,12,13,14)
• InChI Key： RZVXUXFKLPCCAQ-UHFFFAOYSA-N
• SMILES： S(CCCNC1C=CC(=CC=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 230.07262
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.42